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Compound of Interest

Compound Name:
tert-Butyl (1-benzyl-5-

oxopyrrolidin-3-yl)carbamate

Cat. No.: B152955 Get Quote

Technical Guide: tert-Butyl (1-benzyl-5-
oxopyrrolidin-3-yl)carbamate
CAS Number: 478832-03-0

Abstract
This technical guide provides a comprehensive overview of tert-Butyl (1-benzyl-5-
oxopyrrolidin-3-yl)carbamate, a fine chemical intermediate. Due to the limited availability of

specific experimental data for this compound in publicly accessible literature, this document

synthesizes information from structurally related molecules and established principles of

organic chemistry. The guide covers its chemical structure, physicochemical properties, a

plausible synthetic route with a detailed experimental protocol, and predicted spectroscopic

data. Additionally, it discusses potential applications as a synthetic building block and outlines

general safety considerations. This document is intended for researchers, scientists, and

professionals in the fields of drug development and organic synthesis.

Chemical Structure and Properties
tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate is a derivative of pyrrolidinone, featuring

a benzyl group at the 1-position and a tert-butoxycarbonyl (Boc) protected amine at the 3-
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position. The presence of the Boc protecting group makes it a valuable intermediate for the

introduction of an amine functionality in a controlled manner during multi-step syntheses.

Structure:

Table 1: Physicochemical Properties

Property Value Source

CAS Number 478832-03-0 --INVALID-LINK--

Molecular Formula C₁₆H₂₂N₂O₃ Calculated

Molecular Weight 290.36 g/mol Calculated

Appearance
Predicted: White to off-white

solid
Analogy to similar compounds

Solubility

Predicted: Soluble in

methanol, ethanol,

dichloromethane, chloroform;

sparingly soluble in water

Analogy to similar compounds

Melting Point Not reported -

Boiling Point Not reported -

Synthesis
A plausible synthetic route for tert-butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate involves a

two-step process starting from commercially available materials. The first step is the protection

of the amine group of 3-aminopyrrolidine, followed by the benzylation of the pyrrolidine

nitrogen. An alternative, and often preferred route in terms of regioselectivity, would be to start
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with a precursor that already contains the lactam, such as glutamic acid. A logical synthetic

workflow is depicted below.

Synthesis Workflow

3-Amino-1-benzylpyrrolidin-2-one

Reaction at 0 °C to room temperature

Reactant

Di-tert-butyl dicarbonate (Boc)₂O
Triethylamine (Et₃N)

Dichloromethane (DCM)

Reagents

Work-up and Purification
(e.g., Column Chromatography)

tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

Final Product

Characterization Workflow

Synthesized Product

Purity Assessment (TLC, HPLC) Structural Elucidation

NMR Spectroscopy
(¹H, ¹³C, COSY, HSQC) Mass Spectrometry (MS) Infrared (IR) Spectroscopy Elemental Analysis
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Role as a Chemical Intermediate

tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate

Acidic Deprotection
(e.g., TFA in DCM)

3-Amino-1-benzylpyrrolidin-2-one

Further Functionalization
(e.g., Amide coupling, Alkylation)

Target Molecules
(e.g., Pharmaceutical Agents)
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To cite this document: BenchChem. [tert-Butyl (1-benzyl-5-oxopyrrolidin-3-yl)carbamate CAS
number and structure]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b152955#tert-butyl-1-benzyl-5-oxopyrrolidin-3-yl-
carbamate-cas-number-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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